Cas no 2228215-38-9 (3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine)

• Product Name: 3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine
• CAS No: 2228215-38-9
• MF: C₁₀H₉ClF₅N
• MW: 273.630179166794
• CID: 6219271
• PubChem ID: 165854413
• Update Time: 2025-06-11

3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine
• 3-[3-chloro-5-(trifluoromethyl)phenyl]-1,1-difluoropropan-2-amine
• EN300-1968207
• 2228215-38-9

• Inchi： 1S/C10H9ClF5N/c11-7-2-5(3-8(17)9(12)13)1-6(4-7)10(14,15)16/h1-2,4,8-9H,3,17H2
• InChI Key： DMGVMELPFRZCRD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CC(C(F)F)N

Computed Properties

• Exact Mass: 273.0343678g/mol
• Monoisotopic Mass: 273.0343678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine

Comprehensive Overview of 3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine (CAS No. 2228215-38-9)

The compound 3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine (CAS No. 2228215-38-9) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for trifluoromethyl-containing compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry. Researchers are particularly interested in its difluoropropan-2-amine backbone, which is known to enhance metabolic stability and bioavailability in bioactive molecules.

In recent years, the scientific community has focused on fluorinated compounds due to their ability to modulate electronic and steric properties, making them invaluable in the design of new therapeutics. The presence of both chloro and trifluoromethyl groups in this compound suggests potential interactions with biological targets, such as enzymes or receptors. This aligns with current trends in precision medicine, where researchers seek to develop highly selective molecules with minimal off-target effects. The compound's CAS No. 2228215-38-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine presents interesting challenges and opportunities. The incorporation of multiple halogens, including chloro and difluoro moieties, requires specialized methodologies for efficient synthesis. Recent advancements in C-H functionalization and cross-coupling reactions have enabled more streamlined approaches to such complex structures. These innovations are critical for scaling up production while maintaining high purity, a key concern for pharmaceutical applications.

The compound's potential extends beyond pharmaceuticals. In material science, fluorinated aromatic amines like this one are explored for their electronic properties, which could be leveraged in organic semiconductors or liquid crystals. The trifluoromethyl group is particularly noteworthy for its electron-withdrawing effects, which can tune the optical and electrochemical characteristics of materials. This dual applicability in life sciences and advanced materials makes CAS No. 2228215-38-9 a compound of broad interdisciplinary interest.

Environmental and regulatory considerations are also paramount when discussing halogenated compounds. While this molecule is not classified as hazardous under current guidelines, researchers emphasize the importance of sustainable synthesis routes. Green chemistry principles, such as atom economy and reduced solvent use, are increasingly applied to the production of fluorinated building blocks. These efforts align with global initiatives to minimize the ecological footprint of chemical manufacturing.

Looking ahead, 3-3-chloro-5-(trifluoromethyl)phenyl-1,1-difluoropropan-2-amine is poised to play a role in addressing some of today's most pressing scientific challenges. Its structural features make it a candidate for probing new mechanisms in disease treatment or enabling next-generation materials. As synthetic methodologies evolve and analytical techniques become more sophisticated, the full potential of CAS No. 2228215-38-9 will undoubtedly be unlocked, offering exciting possibilities for innovation across multiple disciplines.